Cas no 395682-83-4 (1-(3-chlorophenyl)-2-(methylamino)ethan-1-ol)

• Product Name: 1-(3-chlorophenyl)-2-(methylamino)ethan-1-ol
• CAS No: 395682-83-4
• MF: C₉H₁₂ClNO
• CID: 1509817
• PubChem ID: 21943442
• Update Time: 2025-10-06

1-(3-chlorophenyl)-2-(methylamino)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• Benzenemethanol, 3-chloro-a-[(methylamino)methyl]-
• 1-(3-chlorophenyl)-2-(methylamino)ethan-1-ol

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Chlorobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Chlorobenzenes

Additional information on 1-(3-chlorophenyl)-2-(methylamino)ethan-1-ol

Introduction to 1-(3-chlorophenyl)-2-(methylamino)ethan-1-ol (CAS No. 395682-83-4)

1-(3-chlorophenyl)-2-(methylamino)ethan-1-ol, identified by its Chemical Abstracts Service (CAS) number 395682-83-4, is a significant compound in the realm of pharmaceutical chemistry and medicinal research. This compound belongs to the class of amine derivatives, characterized by its structural motif of a benzene ring substituted with a chlorine atom and an ethylamine backbone modified with a methylamino group. The unique arrangement of functional groups in this molecule imparts distinct chemical properties that make it a valuable candidate for further exploration in drug discovery and development.

The molecular structure of 1-(3-chlorophenyl)-2-(methylamino)ethan-1-ol consists of a phenyl ring at the 3-position substituted with a chlorine atom, linked to an ethyl chain terminated with a hydroxyl group. The presence of the methylamino group at the second carbon of the ethyl chain enhances its reactivity and potential biological activity. This structural configuration suggests that the compound may exhibit properties such as alkalinity, solubility in polar solvents, and the ability to form hydrogen bonds, which are critical factors in determining its pharmacokinetic behavior.

In recent years, there has been growing interest in amine derivatives due to their diverse biological activities and therapeutic potential. 1-(3-chlorophenyl)-2-(methylamino)ethan-1-ol has been studied for its potential role as an intermediate in synthesizing more complex pharmaceutical molecules. Its structural features make it a versatile building block for medicinal chemists, allowing for modifications that can fine-tune its pharmacological properties. For instance, the chlorine substituent on the phenyl ring can participate in further functionalization reactions, enabling the creation of novel compounds with enhanced efficacy or selectivity.

One of the most compelling aspects of 1-(3-chlorophenyl)-2-(methylamino)ethan-1-ol is its potential application in the development of central nervous system (CNS) therapeutics. The combination of a chlorinated aromatic ring and an amine moiety is often associated with compounds that interact with neurotransmitter systems. Preliminary studies have suggested that derivatives of this compound may exhibit effects on monoamine pathways, which are implicated in conditions such as depression, anxiety, and neurodegenerative disorders. While 395682-83-4 itself has not been exhaustively tested for these effects, its structural similarity to known pharmacologically active agents makes it an intriguing subject for further investigation.

The synthesis of 1-(3-chlorophenyl)-2-(methylamino)ethan-1-ol involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Common synthetic routes include nucleophilic substitution reactions on a halogenated aromatic precursor followed by functional group transformations to introduce the hydroxyl and methylamino groups. Advanced techniques such as catalytic hydrogenation and protecting group strategies are often employed to achieve the desired product with minimal side reactions.

In terms of physicochemical properties, 1-(3-chlorophenyl)-2-(methylamino)ethan-1-ol is expected to have moderate solubility in water due to the presence of the hydroxyl group, while also being soluble in organic solvents like ethanol and dimethyl sulfoxide (DMSO). These solubility characteristics are important for formulating the compound into usable pharmaceutical preparations. Additionally, its stability under various storage conditions must be assessed to ensure shelf-life integrity and prevent degradation that could compromise its efficacy.

The pharmacological profile of 395682-83-4 is still under exploration, but initial computational modeling studies have provided insights into its potential interactions with biological targets. Molecular docking simulations have indicated that this compound may bind to receptors or enzymes involved in metabolic pathways relevant to inflammation and pain modulation. Such findings align with current trends in drug development, where targeting multiple pathways simultaneously can lead to more comprehensive therapeutic outcomes.

Recent advancements in analytical chemistry have enabled more precise characterization of complex organic molecules like 1-(3-chlorophenyl)-2-(methylamino)ethan-1-ol. Techniques such as high-performance liquid chromatography (HPLC), nuclear magnetic resonance (NMR) spectroscopy, and mass spectrometry (MS) are routinely employed to confirm molecular structure and assess purity. These tools are essential for ensuring that the compound meets stringent quality standards before it can be advanced into preclinical or clinical studies.

The future directions for research on CAS No. 395682-83-4 include both synthetic innovation and biological evaluation. Chemists are exploring novel synthetic methodologies to improve yield and reduce environmental impact, while biologists are investigating its potential therapeutic applications through cell-based assays and animal models. Collaborative efforts between synthetic chemists and pharmacologists will be crucial in translating laboratory findings into tangible medical benefits.

In conclusion,1-(3-chlorophenyl)-2-(methylamino)ethan-1-ol represents a promising compound with significant potential in pharmaceutical research. Its unique structural features and predicted biological activities make it an attractive candidate for further study. As our understanding of molecular interactions continues to evolve,395682-83-4 may play a pivotal role in developing innovative treatments for various diseases. The ongoing investigation into this compound underscores the importance of continued investment in basic scientific research and interdisciplinary collaboration within the chemical biology community.